Cas no 616-05-7 (2-Bromohexanoic acid)

• Product Name: 2-Bromohexanoic acid
• CAS No: 616-05-7
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• MDL: MFCD00004218
• CID: 38953
• PubChem ID: 12013
• Update Time: 2025-06-11

2-Bromohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromohexanoic acid
• Alpha-bromohexanoic acid
• DL-2-Bromohexanoic acid
• 2R-Bromo-5-methylpentanoic acid
• bromohexanoic acid
• D-2-bromohexanoic acid
• DL-2-Bromocaproic acid
• 2-Bromocaproic acid
• Hexanoic acid, 2-bromo-
• alpha-Bromo-n-caproic acid
• .alpha.-Bromo-n-caproic acid
• 2-bromo-hexanoic acid
• .alpha.-Bromocaproic acid
• .alpha.-Bromohexanoic acid
• HZTPKMIMXLTOSK-UHFFFAOYSA-N
• 2-Bromo-N-Hexanoic Acid
• alpha-Bromocaproic acid
• DL-2-Bromohexanoicacid
• Hexanoicacid,2-bromo-
• WLN: QVYE4
• NCIOpen2_000344
• 99GKX2FXIB
• SCHEMBL140785
• DTXSID50883244
• DL-.ALPHA.-BROMOCAPROIC ACID
• hexanoic acid, 2-bromo
• AI3-11171
• H11951
• MFCD00004218
• 2-BROMOCAPRONIC ACID, (+/-)-
• .ALPHA.-BROMO-N-CAPROIC ACID [MI]
• EN300-20411
• CS-0152387
• EINECS 210-461-1
• B0601
• NSC73987
• (+/-)-2-BROMOCAPRONIC ACID
• (+/-)-2-BROMOHEXANOIC ACID
• 616-05-7
• NSC-73987
• NSC 73987
• J-520409
• UNII-99GKX2FXIB
• InChI=1/C6H11BrO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9
• AS-15504
• AKOS016358018
• 2-Bromohexanoic acid, 97%
• AKOS000119458
• Q27272208
• NS00042117
• F2191-0204
• FT-0611568
• BBL011383
• ?-BROMO-N-CAPROIC ACID
• DB-053948
• STL146484

• MDL： MFCD00004218
• Inchi： 1S/C6H11BrO2/c1-2-3-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： HZTPKMIMXLTOSK-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CCCC

Computed Properties

• Exact Mass: 193.99400
• Monoisotopic Mass: 193.994242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.37 g/mL at 25 °C(lit.)
• Melting Point: 4 ºC
• Boiling Point: 136-138 °C/18 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.472(lit.)
• Solubility: alcohol: soluble(lit.)
• Water Partition Coefficient: dissolution
• PSA: 37.30000
• LogP: 2.02470
• Solubility: Not available
• Merck: 1415

2-Bromohexanoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R22; R34
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Bromohexanoic acid

2-Bromohexanoic Acid (CAS No. 616-05-7): An Overview and Recent Advances

2-Bromohexanoic acid (CAS No. 616-05-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromine atom and a carboxylic acid group, making it an important intermediate in various synthetic pathways. In this article, we will delve into the properties, applications, and recent advancements in the study of 2-bromohexanoic acid.

Chemical Properties and Structure

2-Bromohexanoic acid is a colorless to white crystalline solid with the molecular formula C₆H₁₁BrO₂. It has a molecular weight of 197.05 g/mol. The compound features a six-carbon chain with a bromine atom attached to the second carbon and a carboxylic acid group at the terminal position. This specific arrangement of functional groups imparts unique reactivity and stability to the molecule, making it valuable in various chemical reactions.

The solubility of 2-bromohexanoic acid is moderate in water and excellent in polar organic solvents such as ethanol and acetone. Its melting point is around 45-48°C, and it has a boiling point of approximately 230°C at atmospheric pressure. These physical properties make it suitable for use in laboratory settings and industrial processes.

Synthetic Applications

2-Bromohexanoic acid is widely used as an intermediate in organic synthesis due to its reactivity and versatility. One of its primary applications is in the synthesis of more complex organic molecules, particularly those with specific functional groups or stereochemical configurations. For example, it can be used in the preparation of chiral building blocks for pharmaceuticals and agrochemicals.

In recent years, researchers have explored the use of 2-bromohexanoic acid in the synthesis of novel materials with unique properties. A study published in the Journal of Organic Chemistry highlighted the use of this compound as a precursor for the synthesis of conductive polymers with potential applications in electronic devices.

Biological Activity and Pharmaceutical Potential

The biological activity of 2-bromohexanoic acid has been a subject of interest for researchers aiming to develop new therapeutic agents. Studies have shown that this compound can exhibit antimicrobial properties, making it a potential candidate for the development of new antibiotics. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-bromohexanoic acid were effective against several strains of bacteria, including those resistant to conventional antibiotics.

In addition to its antimicrobial properties, 2-bromohexanoic acid has also been investigated for its potential anti-inflammatory effects. Research conducted at a leading pharmaceutical institute found that certain derivatives of this compound could inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis.

Toxicology and Safety Considerations

The safety profile of 2-bromohexanoic acid is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, precautions should be taken to avoid inhalation, ingestion, or skin contact. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

Toxicological studies have shown that exposure to high concentrations of 2-bromohexanoic acid can cause irritation to the eyes and respiratory tract. However, no significant long-term health effects have been reported at typical exposure levels used in laboratory settings.

Environmental Impact

The environmental impact of 2-bromohexanoic acid is another area of concern for researchers and regulatory bodies. Studies have shown that this compound can persist in certain environmental conditions but does not bioaccumulate significantly in aquatic organisms. Proper disposal methods should be followed to minimize any potential environmental impact.

A recent study published in Environmental Science & Technology evaluated the biodegradability of 2-bromohexanoic acid. The results indicated that under aerobic conditions, this compound can be effectively degraded by microorganisms present in soil and water systems.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-bromohexanoic acid (CAS No. 616-05-7) continues to uncover new applications and potential uses across various fields. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration in synthetic chemistry, materials science, and pharmaceutical development.

In conclusion, 2-bromohexanoic acid (CAS No. 616-05-7) is a valuable compound with a wide range of applications. As research progresses, it is likely that new insights into its properties and potential uses will continue to emerge, further solidifying its importance in scientific and industrial contexts.